Cas no 1872823-56-7 (ethyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate)

• Product Name: ethyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate
• CAS No: 1872823-56-7
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 6585217
• PubChem ID: 165467690
• Update Time: 2025-06-22

ethyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-804335
• 1872823-56-7
• ethyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate

• Inchi： 1S/C9H15N3O3/c1-3-15-9(14)7(13)5-12-4-6(2)8(10)11-12/h4,7,13H,3,5H2,1-2H3,(H2,10,11)
• InChI Key： QJHKZPYERWKQDO-UHFFFAOYSA-N
• SMILES： OC(C(=O)OCC)CN1C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 90.4Ų

Additional information on ethyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate

Introduction to Ethyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate (CAS No. 1872823-56-7)

Ethyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate, a compound with the chemical identifier CAS No. 1872823-56-7, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological applications. The presence of both amino and hydroxyl functional groups in its molecular structure suggests a high degree of reactivity, making it a promising candidate for further investigation in drug discovery and development.

The< strong>Ethyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate molecule exhibits a complex arrangement of atoms that contributes to its potential therapeutic effects. The pyrazole ring, characterized by its five-membered structure containing two nitrogen atoms, is a key pharmacophore in many bioactive molecules. Its stability and versatility make it an ideal scaffold for modifying and enhancing pharmacological properties. The< strong>ethyl group at the terminal position of the hydroxypropanoate moiety adds another layer of functionality, enabling various chemical transformations that can be exploited in medicinal chemistry.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of< strong>Ethyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate with greater accuracy. Molecular docking studies have identified potential interactions between this compound and various biological targets, including enzymes and receptors involved in inflammatory pathways. These interactions may contribute to its anti-inflammatory properties, which are of great interest in the treatment of chronic diseases such as rheumatoid arthritis and inflammatory bowel disease.

The< strong>hydroxyl group in the molecule is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This feature enhances the compound's binding affinity and selectivity, which are crucial factors in drug design. Additionally, the< strong>amino group provides a site for further derivatization, allowing researchers to modify its properties to optimize pharmacokinetic profiles and reduce potential side effects.

In vitro studies have begun to explore the pharmacological effects of< strong>Ethyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate. Initial findings suggest that it may exhibit antioxidant and anti-proliferative activities, making it a candidate for treating oxidative stress-related diseases and certain types of cancer. The compound's ability to modulate intracellular signaling pathways has also been observed, indicating its potential role in regulating cellular processes such as apoptosis and inflammation.

The synthesis of< strong>Ethyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate presents both challenges and opportunities for chemists. The need for precise control over reaction conditions and stereochemistry is essential to ensure high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently.

The< strong>CAS No. 1872823-56-7 registration indicates that this compound has been characterized through rigorous analytical methods, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed information about the molecular structure, confirming the identity and purity of the compound. Such characterization is essential for ensuring consistency in experimental results and facilitating further research.

The growing interest in< strong>Ethyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate reflects the broader trend toward discovering novel therapeutic agents with multiple mechanisms of action. The combination of its structural features—such as the pyrazole ring, ethyl group, hydroxyl group, and amino group—makes it a versatile scaffold for developing new drugs. As research continues, it is likely that additional applications for this compound will be uncovered, further solidifying its importance in pharmaceutical science.

The development of new drugs often involves a multidisciplinary approach, integrating insights from chemistry, biology, pharmacology, and computational science. The case of< strong>Ethyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2-hydroxypropanoate exemplifies this collaborative effort. By leveraging advances in each field, researchers can accelerate the discovery process and bring innovative treatments to patients more quickly.

In conclusion,< strong>Ethyl 3-(3-amino-4-methyl-1H-pyrazol-1-yI)-2-hydroxypropanoate (CAS No. 1872823- 56- 7) represents a significant area of investigation in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable compound for further study. As research progresses, it is expected that this molecule will contribute to the development of new therapeutic strategies across various medical disciplines.